Cas no 1355173-93-1 (1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol)

• Product Name: 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol
• CAS No: 1355173-93-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5149916
• Update Time: 2025-11-01

1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol
• 3-Pyridinemethanol, α,5-dimethyl-6-(4-morpholinyl)-

• Inchi： 1S/C12H18N2O2/c1-9-7-11(10(2)15)8-13-12(9)14-3-5-16-6-4-14/h7-8,10,15H,3-6H2,1-2H3
• InChI Key： VXDJWAYYNCRNOA-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC(C)=C(N2CCOCC2)N=C1)C

Computed Properties

• Exact Mass: 222.137
• Monoisotopic Mass: 222.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6A^2

Additional information on 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol

Comprehensive Overview of 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol (CAS No. 1355173-93-1)

1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol (CAS No. 1355173-93-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its morpholine and pyridine moieties, is often explored for its role in drug discovery and development. Researchers are particularly interested in its synthetic pathways, biological activity, and mechanistic studies, making it a subject of ongoing scientific inquiry.

The molecular structure of 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol includes a pyridine ring substituted with a morpholine group and a hydroxyethyl side chain. This combination of functional groups contributes to its versatility in chemical reactions and potential interactions with biological targets. The presence of the morpholine ring is particularly noteworthy, as this heterocycle is frequently employed in medicinal chemistry to enhance solubility and bioavailability. These attributes make the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for high-purity chemical intermediates like 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol has surged, driven by advancements in small-molecule drug development and targeted therapies. The compound’s potential applications in kinase inhibition and signal transduction modulation have sparked interest among researchers working on cancer therapeutics and inflammatory diseases. Its relevance in these areas aligns with current trends in precision medicine and personalized treatment strategies.

From a synthetic chemistry perspective, the preparation of 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol involves multi-step reactions, often starting with pyridine derivatives and incorporating morpholine through nucleophilic substitution or coupling reactions. Optimizing these processes for yield improvement and scalability remains a key focus for industrial and academic laboratories. Additionally, the compound’s stability under various conditions and compatibility with common reagents are critical factors in its utility as a building block.

The growing interest in 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol is also reflected in its inclusion in high-throughput screening libraries and fragment-based drug design initiatives. Its modular structure allows for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug candidate optimization. Furthermore, the compound’s physicochemical properties, such as logP and hydrogen bonding capacity, are frequently analyzed to predict its behavior in biological systems.

As the pharmaceutical industry continues to prioritize novel chemical entities, compounds like 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol are likely to remain in the spotlight. Future research may focus on its metabolic pathways, toxicological profiles, and formulation strategies, addressing common questions about its clinical translation potential. With its balanced lipophilicity and polar surface area, this compound exemplifies the intersection of medicinal chemistry and drug delivery innovation.

In summary, 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-ethanol (CAS No. 1355173-93-1) represents a promising scaffold in modern drug discovery. Its structural complexity and functional diversity make it a subject of enduring scientific and industrial relevance. Whether as a lead compound or a synthetic intermediate, its contributions to advancing therapeutic development underscore its importance in contemporary chemistry and pharmacology.